Cas no 2763998-03-2 (3-Ethyl-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2763998-03-2
• MF: C₅H₆FNO₃S
• MW: 179.16944360733
• CID: 5671559
• PubChem ID: 165984658
• Update Time: 2025-05-24

3-Ethyl-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2763998-03-2
• EN300-27116180
• 3-ethyl-1,2-oxazole-5-sulfonyl fluoride
• 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C5H6FNO3S/c1-2-4-3-5(10-7-4)11(6,8)9/h3H,2H2,1H3
• InChI Key： AABVTSYACSRGDR-UHFFFAOYSA-N
• SMILES： S(C1=CC(CC)=NO1)(=O)(=O)F

Computed Properties

• Exact Mass: 179.00524239g/mol
• Monoisotopic Mass: 179.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride

Introduction to 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride (CAS No. 2763998-03-2)

3-Ethyl-1,2-oxazole-5-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2763998-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the oxazole sulfonyl fluoride class, a moiety known for its versatile reactivity and utility in synthetic chemistry. The structural features of this molecule, particularly the presence of an ethyl group and a sulfonyl fluoride substituent on the oxazole ring, make it a valuable intermediate in the development of novel bioactive molecules.

The sulfonyl fluoride functional group is a critical feature of this compound, as it serves as a highly reactive handle for further chemical transformations. In particular, sulfonyl fluorides are widely employed in medicinal chemistry due to their ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecular framework. This reactivity makes 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride a promising building block for constructing more complex pharmacophores.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Oxazoles, in particular, have been extensively studied for their biological activity and structural diversity. The 3-Ethyl-1,2-oxazole scaffold is no exception, exhibiting potential applications in the design of small-molecule drugs targeting various diseases. The introduction of a sulfonyl fluoride group at the 5-position enhances its utility by providing a site for selective functionalization.

One of the most compelling aspects of 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The sulfonyl fluoride moiety can be converted into other electrophilic species, such as sulfonyl chlorides or carboxylic acids, through straightforward chemical transformations. These derivatives can then participate in palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. Such reactions are indispensable for constructing carbon-carbon bonds and are frequently employed in the synthesis of complex natural products and drug candidates.

The pharmaceutical industry has increasingly leveraged these types of intermediates to develop novel therapeutics with improved efficacy and reduced side effects. For instance, derivatives of oxazole sulfonyl fluorides have been investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The ethyl group in 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological targets. This fine-tuning of structure-function relationships is crucial for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

In addition to its synthetic utility, 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride has found applications in materials science and agrochemical research. The oxazole ring is known to exhibit photochemical stability and electron-deficient characteristics, making it suitable for applications in organic electronics and liquid crystal displays (LCDs). Furthermore, sulfonyl fluorides have been explored as key intermediates in the synthesis of herbicides and fungicides due to their ability to modulate plant growth regulators.

The latest research trends indicate that 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride is being utilized in innovative ways to address emerging challenges in medicinal chemistry. For example, studies have demonstrated its use in the development of bioconjugates for targeted drug delivery systems. By incorporating this intermediate into larger molecular frameworks designed for specific biological recognition motifs (e.g., antibodies or peptides), researchers can achieve precise localization and controlled release of therapeutic agents.

Another exciting application lies in the field of fragment-based drug design (FBDD). Small molecules like 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride serve as starting points for identifying lead compounds through high-throughput screening (HTS) or virtual screening methods. The structural flexibility provided by the oxazole ring and the sulfonyl fluoride substituent allows for rapid diversification via parallel synthetic strategies. This approach has been instrumental in accelerating the discovery process by enabling rapid optimization cycles based on structural scaffolds with proven biological activity.

The synthesis of 3-Ethyl-1,2-oxazole-5-sulfonyl fluoride itself presents an interesting challenge from a chemical standpoint. Traditional methods often involve multi-step sequences that require careful control over reaction conditions to avoid side products. However， recent advances in catalytic systems have enabled more efficient routes to this compound without compromising purity or yield. These improvements are critical for ensuring scalability when transitioning from laboratory-scale preparations to industrial production.

Economic considerations also play a significant role in determining whether such intermediates become widely adopted within pharmaceutical companies or academic institutions. As costs associated with raw materials and synthetic processes continue to rise， innovations that streamline workflows while maintaining high-quality outputs will be highly valued by researchers worldwide. The growing interest in green chemistry further underscores this trend toward more sustainable practices; thus,3-Ethyl-1，2-oxtazol -5 -sul fon ylf luor ide may see increased use if future methodologies emphasize minimal waste generation or solvent recovery。